Cas no 2228204-29-1 (4-bromo-2-(but-3-yn-1-yl)phenol)

• Product Name: 4-bromo-2-(but-3-yn-1-yl)phenol
• CAS No: 2228204-29-1
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 6425845
• PubChem ID: 165698781
• Update Time: 2025-06-08

4-bromo-2-(but-3-yn-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(but-3-yn-1-yl)phenol
• EN300-1924467
• 2228204-29-1

• Inchi： 1S/C10H9BrO/c1-2-3-4-8-7-9(11)5-6-10(8)12/h1,5-7,12H,3-4H2
• InChI Key： GEURSYNBTUWZDU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CCC#C)O

Computed Properties

• Exact Mass: 223.98368g/mol
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-bromo-2-(but-3-yn-1-yl)phenol

Introduction to 4-bromo-2-(but-3-yn-1-yl)phenol (CAS No: 2228204-29-1)

4-bromo-2-(but-3-yn-1-yl)phenol, identified by its Chemical Abstracts Service (CAS) number 2228204-29-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of arylalkyne derivatives, characterized by its brominated phenolic core and a butenynyl substituent. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The bromine atom at the para position relative to the hydroxyl group in 4-bromo-2-(but-3-yn-1-yl)phenol enhances its reactivity, making it a versatile building block for further functionalization. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures. The butenynyl moiety, on the other hand, introduces a site for further chemical modifications, including oxidation, reduction, or polymerization reactions. These structural attributes have positioned 4-bromo-2-(but-3-yn-1-yl)phenol as a key intermediate in the synthesis of advanced materials and pharmaceuticals.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. 4-bromo-2-(but-3-yn-1-yl)phenol has been explored as a precursor in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The bromine substituent facilitates electrophilic aromatic substitution reactions, enabling the introduction of additional functional groups that can modulate binding affinity to biological targets. Furthermore, the alkyne group provides a handle for conjugation with other biomolecules, such as peptides or nucleic acids, through click chemistry approaches.

One of the most compelling applications of 4-bromo-2-(but-3-yn-1-yl)phenol is in the field of photodynamic therapy (PDT). The compound's ability to undergo photochemical reactions under specific wavelengths of light generates reactive oxygen species (ROS), which can selectively damage cancer cells. Researchers have demonstrated that derivatives of this molecule exhibit potent photocytotoxic effects when exposed to light sources like laser or LED arrays. The bromine atom and butenynyl group contribute to the compound's photophysical properties, enhancing its efficiency as a photosensitizer.

Recent advancements in computational chemistry have also highlighted the potential of 4-bromo-2-(but-3-yn-1-yl)phenol as a scaffold for drug discovery. Molecular modeling studies suggest that modifications around the phenolic core can optimize binding interactions with therapeutic targets. For instance, computational screening has identified that certain analogs of this compound exhibit high affinity for enzymes involved in inflammatory pathways. These findings underscore the importance of 4-bromo-2-(but-3-ynt)-1-yIphenol as a starting point for structure-based drug design.

The synthetic methodologies for preparing 4-bromo-octane(but-oct-oct)-yIphenol have been refined over recent years to improve yield and purity. Common synthetic routes involve bromination of an aromatic precursor followed by Sonogashira coupling to introduce the butenynyl group. Advances in catalytic systems have enabled more efficient and environmentally benign reactions, reducing reliance on hazardous reagents. These improvements have not only enhanced the accessibility of 4-bromo-octane(but-oct-oct)-yIphenol but also paved the way for large-scale production needed for industrial applications.

The versatility of 4-bromo-octane(but-oct-oct)-yIphenol extends beyond pharmaceuticals into materials science. Its ability to form stable conjugates with polymers and nanoparticles has been exploited in developing smart materials with applications ranging from drug delivery systems to sensors. The bromine atom allows for covalent attachment to various matrices, while the alkyne group facilitates cross-linking or polymerization processes. Such innovations highlight the broad utility of this compound across multiple scientific disciplines.

In conclusion, 4-bromo-octane(but-oct-oct)-yIphenol (CAS No: 2228204 -29 -1) represents a significant advancement in synthetic chemistry with far-reaching implications for drug development and material science . Its unique structural features , coupled with recent breakthroughs in synthetic methodologies and applications , position it as a cornerstone molecule in modern chemical research . As scientists continue to explore its potential , it is likely that new and innovative uses will emerge , further solidifying its importance in both academic and industrial settings .